Potassium 1-(hydroxyamino)-3-(oxidoamino)-1,3-dioxopropane

• IUPAC Name: potassium;N-hydroxy-N'-oxidopropanediamide
• InChI: InChI=1S/C3H5N2O4.K/c6-2(4-8)1-3(7)5-9;/h1H2,(H3-,4,5,6,7,8,9);/q-1;+1
• InChI Key: RLPJKOZSKWQUOZ-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)NO)C(=O)N[O-].[K+]
• Molecular Formula: C3H5KN2O4
• DSSTOX Substance ID: DTXSID10635584
• Molecular Weight: 172.18 g/mol
• CAS RN: 18872-90-7

Description

The compound "Potassium 1-(hydroxyamino)-3-(oxidoamino)-1,3-dioxopropane" has not been directly studied in the provided papers. However, the papers do discuss related chemistry that can provide insight into the potential behavior and characteristics of the compound . The first paper discusses the ring contraction of quinolinediones in the presence of aqueous potassium hydroxide, leading to the formation of 2-hydroxyindoxyls and dioxindoles, depending on the substituents and reaction conditions . The second paper describes the synthesis of energetic materials using potassium peroxomonosulfate as an oxidizing agent to introduce azoxy N-oxide functionality into a furazan backbone . These studies suggest that potassium plays a role in mediating reactions and can influence the formation of various nitrogen and oxygen-containing groups, which are also present in "Potassium 1-(hydroxyamino)-3-(oxidoamino)-1,3-dioxopropane".

Synthesis Analysis

The synthesis of compounds similar to "Potassium 1-(hydroxyamino)-3-(oxidoamino)-1,3-dioxopropane" can be inferred from the methodologies described in the papers. In the first paper, the use of aqueous potassium hydroxide suggests that alkaline conditions are favorable for the transformation of certain organic compounds, which may be applicable to the synthesis of the compound . The second paper indicates that potassium peroxomonosulfate is an effective oxidizing agent for introducing nitrogen-oxygen groups into organic molecules . This information could be relevant for the synthesis of "Potassium 1-(hydroxyamino)-3-(oxidoamino)-1,3-dioxopropane", as it also contains nitrogen-oxygen groups.

Molecular Structure Analysis

While the molecular structure of "Potassium 1-(hydroxyamino)-3-(oxidoamino)-1,3-dioxopropane" is not directly analyzed in the provided papers, the presence of nitrogen-oxygen groups and the role of potassium in the molecular structure can be extrapolated. The second paper discusses the introduction of azoxy N-oxide functionality and the characterization of these groups through spectral and elemental analyses . This suggests that similar analytical techniques could be used to study the molecular structure of "Potassium 1-(hydroxyamino)-3-(oxidoamino)-1,3-dioxopropane".

Chemical Reactions Analysis

The chemical reactions involving potassium and nitrogen-oxygen groups are central to the studies presented in the papers. The first paper's discussion of ring contraction in the presence of potassium hydroxide implies that potassium can influence the reactivity and outcome of reactions involving hydroxy and oxido groups . The second paper's synthesis of energetic materials with diverse N-O building blocks further supports the idea that potassium compounds can participate in complex chemical reactions involving nitrogen and oxygen .

Physical and Chemical Properties Analysis

The physical and chemical properties of "Potassium 1-(hydroxyamino)-3-(oxidoamino)-1,3-dioxopropane" can be partially understood through the properties of related compounds discussed in the papers. The second paper, in particular, provides detailed information on the density, thermal stability, and detonation properties of energetic materials containing N-O groups . These properties are relevant to the analysis of "Potassium 1-(hydroxyamino)-3-(oxidoamino)-1,3-dioxopropane", as they may share similar characteristics due to the presence of analogous functional groups.

Scientific Research Applications

Potassium in Agriculture

• Potassium's Role in Plant Nutrition and Soil Fertility : Potassium is essential for plant growth, affecting water uptake, enzyme activation, and photosynthesis. Research emphasizes the need for potassium in agriculture, highlighting its impact on crop quality and stress resistance. Studies suggest that organic exudates from bacteria and plant roots can release potassium from minerals, making it more available to plants, which could contribute to more sustainable agricultural practices (Römheld & Kirkby, 2010); (Zörb, Senbayram, & Peiter, 2014).

Potassium in Environmental and Waste Management

• Potassium Solubilizing Bacteria for Soil Health : Research on potassium solubilizing bacteria (KSB) reveals their capacity to convert insoluble potassium in soils into forms more accessible for plant uptake, offering an alternative to chemical fertilizers and enhancing soil health (Etesami, Emami, & Alikhani, 2017).

Safety And Hazards

Safety measures should always be taken when handling chemicals. For instance, potassium hydroxide, due to its highly corrosive nature, can cause severe burns and eye damage. Inhalation or ingestion can lead to serious health issues.

Future Directions

Research in the field of potassium-ion batteries is a promising future direction. These batteries are considered as alternatives to lithium-ion batteries due to the abundant raw materials and relatively high energy density.